![molecular formula C14H18N4O B6047545 N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine](/img/structure/B6047545.png)
N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine, also known as FMP, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. FMP is a small molecule that belongs to the class of piperidine compounds. It has been found to exhibit various biological activities, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects through the modulation of various signaling pathways in cells. This compound has been found to interact with various proteins and enzymes in the body, which may contribute to its biological activities.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to inhibit the replication of certain viruses, such as the hepatitis C virus.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine has several advantages for use in lab experiments. It is a small molecule that is relatively easy to synthesize and purify. This compound is also stable under normal laboratory conditions, making it suitable for long-term storage. However, this compound also has some limitations. It has low solubility in water, which may limit its use in certain experiments. Additionally, this compound may exhibit toxicity at high concentrations, which can affect the results of experiments.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine. One potential direction is to further investigate its mechanism of action, which may provide insights into its pharmacological properties. Another direction is to explore the potential therapeutic effects of this compound on various diseases, such as cancer and neurodegenerative diseases. Additionally, research can be conducted to optimize the synthesis of this compound and improve its solubility in water, which may increase its potential applications in drug development.
Conclusion:
In conclusion, this compound is a promising compound that has gained attention in scientific research due to its potential pharmacological properties. It has been found to exhibit various biological activities, making it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and explore its potential therapeutic effects on various diseases.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine involves a series of chemical reactions that are carried out in a laboratory setting. The most common method for synthesizing this compound is through a multi-step process that involves the use of various reagents and solvents. The first step involves the preparation of 2-pyrimidinylamine, which is then reacted with 2-furylacetaldehyde to form the intermediate product. The final step involves the reduction of the intermediate product with sodium borohydride to yield this compound.
Scientific Research Applications
N-(2-furylmethyl)-1-(2-pyrimidinyl)-3-piperidinamine has been extensively studied for its potential pharmacological properties. It has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been found to have potential therapeutic effects on various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-1-pyrimidin-2-ylpiperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O/c1-4-12(17-10-13-5-2-9-19-13)11-18(8-1)14-15-6-3-7-16-14/h2-3,5-7,9,12,17H,1,4,8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHSWGXPLTREWQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CC=N2)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.